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Executive Summary
The Saccharomyces cerevisiae protein BUR1 is a cyclin-dependent kinase (CDK) that, in

complex with its cyclin partner BUR2, plays a crucial role in regulating fundamental cellular

processes. While initially identified for its role in transcription elongation, emerging evidence

has implicated the BUR1-BUR2 kinase complex in cell cycle control, the maintenance of

genome stability, and telomere length regulation. Structurally, BUR1 features a canonical N-

terminal kinase domain, characteristic of CDKs, and a unique, functionally distinct C-terminal

tail with no significant homology to other proteins. This guide provides a comprehensive

overview of the BUR1 protein's structure, its key functional domains, the signaling pathways it

governs, and the experimental methodologies used to elucidate its function. Understanding the

architectural and functional nuances of BUR1 is critical, particularly given its homology to

human Cdk9, a kinase of significant interest in drug development.

BUR1 Protein Architecture and Domains
The BUR1 protein is a 657-amino acid serine/threonine kinase that forms a heterodimeric

complex with its regulatory cyclin, BUR2.[1] Its structure can be broadly divided into two
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principal regions: a conserved N-terminal kinase domain and a non-conserved C-terminal

domain.[2][3]

N-Terminal Kinase Domain (approx. amino acids 1-391): This region contains the conserved

motifs and catalytic residues typical of cyclin-dependent kinases.[2] Alignment with well-

characterized CDKs, such as human CDK2, has allowed for the prediction of key functional

sites.[2] The kinase activity of this domain is essential for the viability of the yeast cell.[4]

Activation of the kinase domain requires phosphorylation on a conserved threonine within

the T-loop by the CDK-activating kinase (CAK), Cak1.[5]

C-Terminal Domain (CTD) (amino acids 392-657): Unlike the kinase domain, this extended

C-terminal region has no significant sequence homologs and its precise function is less

understood.[2] This domain is not essential for cell viability under standard laboratory

conditions.[3][6] However, it is required for specific functions of BUR1, including the efficient

phosphorylation of the TORC1-pathway substrate Sch9, linking BUR1 to vacuole-mediated

cell cycle progression.[3][6]

The tables below summarize the key structural and functional features of the BUR1 protein.

Data Presentation
Table 1: Domain Architecture of S. cerevisiae BUR1
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Domain/Regio
n

Amino Acid
Position

Key
Residues/Feat
ures

Known
Functions &
Characteristic
s

Citations

N-Terminal

Kinase Domain
~1 - 391

E107, D213,

T240

Contains the

ATP-binding

pocket and

catalytic site.

Essential for

kinase activity

and cell viability.

Activated by

Cak1

phosphorylation.

[2][4][5]

C-Terminal

Domain (CTD)
392 - 657

No significant

homology

Dispensable for

viability.

Required for

efficient

phosphorylation

of Sch9 and

vacuole-

mediated G1 cell

cycle

progression.

[2][3][6]

Table 2: Key Functional Residues in the BUR1 Kinase Domain
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Residue
Predicted
Location/Motif

Function
Consequence
of Mutation

Citations

E107
PSTAIRE loop

(catalytic site)
Catalysis

E107Q mutant is

catalytically

inactive and

cannot support

growth.

[2]

D213
Magnesium

coordination
Catalysis

D213A mutant is

catalytically

inactive and

cannot support

growth.

[2]

T240 T-loop

Activating

phosphorylation

site

T240A/D

mutants are

viable but show

distinct

phenotypes and

have

dramatically

reduced kinase

and

autophosphorylat

ion activity.

[2]

Signaling Pathways and Molecular Interactions
BUR1 functions as a node in several critical signaling networks, integrating transcriptional

control with cell cycle progression and chromatin modification.

Role in Transcription Elongation
BUR1 is a key regulator of the transcription elongation phase by RNA Polymerase II (Pol II). It

is recruited to actively transcribed genes where it phosphorylates multiple components of the

elongation machinery.[2] Its substrates include the C-terminal repeat region of the elongation

factor Spt5, which in turn promotes the recruitment of the Paf1 complex.[7] BUR1 also
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phosphorylates the linker region of the largest Pol II subunit, Rpb1, which enhances the binding

of the histone chaperone Spt6.[7] Furthermore, BUR1 activity is required for the normal pattern

of histone H3 Lysine 36 (H3K36) trimethylation by the methyltransferase Set2, a mark

associated with active transcription.[8][9] This suggests BUR1 acts to counteract an inhibitory

effect of Set2-dependent methylation.[8]
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Caption: BUR1's role in regulating transcription elongation factors.
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Role in G1/S Cell Cycle Progression
BUR1 collaborates with the Target of Rapamycin Complex 1 (TORC1) pathway to control cell

cycle progression from G1 phase.[3] This function is mediated through the direct

phosphorylation of Sch9, a major downstream effector of TORC1 signaling.[3][6] Both BUR1
and TORC1 are required for the full activation of Sch9, with each kinase phosphorylating both

unique and common sites on the protein.[3] This signaling convergence on Sch9 suggests it

acts as a hub to integrate nutrient-sensing (via TORC1) and transcriptional status (via BUR1)

to permit cell cycle entry.[3] This role specifically requires the non-essential C-terminal domain

of BUR1.[6]
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Caption: Parallel activation of Sch9 by TORC1 and BUR1 for cell cycle control.

Key Experimental Methodologies
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The function and interactions of BUR1 have been characterized using a variety of genetic and

biochemical techniques. Detailed protocols for the most salient of these are provided below.

Chromatin Immunoprecipitation (ChIP)
ChIP is used to determine the in vivo association of BUR1 with specific genomic regions, such

as actively transcribed genes.

Protocol:

Cross-linking: Grow yeast cultures (e.g., expressing HA-tagged BUR1) to mid-log phase.

Add formaldehyde to a final concentration of 1% and incubate for 20-30 minutes at room

temperature to cross-link proteins to DNA. Quench the reaction with glycine.

Cell Lysis and Chromatin Shearing: Harvest and wash cells. Resuspend in lysis buffer and

lyse cells using glass beads. Isolate chromatin and shear to an average size of 200-500 bp

using sonication.

Immunoprecipitation (IP): Pre-clear the chromatin lysate with Protein A/G beads. Incubate

the cleared lysate overnight at 4°C with an antibody specific to the protein of interest (e.g.,

anti-HA for BUR1-HA).

Immune Complex Capture: Add Protein A/G beads to the lysate-antibody mixture and

incubate to capture the immune complexes.

Washes: Wash the beads sequentially with low salt buffer, high salt buffer, LiCl buffer, and

TE buffer to remove non-specific binding.

Elution and Reverse Cross-linking: Elute the protein-DNA complexes from the beads.

Reverse the formaldehyde cross-links by incubating at 65°C overnight in the presence of

high salt. Treat with RNase A and Proteinase K to remove RNA and protein.

DNA Purification: Purify the DNA using phenol-chloroform extraction or a commercial PCR

purification kit.

Analysis: Quantify the amount of co-precipitated DNA for specific gene regions using

quantitative PCR (qPCR) or identify genome-wide binding sites using high-throughput
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sequencing (ChIP-seq).[2]
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Caption: Standard experimental workflow for Chromatin Immunoprecipitation (ChIP).

In Vitro Kinase Assay
This assay directly measures the ability of the BUR1-BUR2 complex to phosphorylate a

putative substrate.

Protocol:

Kinase Complex Immunoprecipitation: Grow yeast expressing an epitope-tagged BUR1
(e.g., BUR1-HA). Prepare whole-cell extracts under native conditions. Incubate the extract

with anti-HA antibody conjugated to beads (e.g., Protein A/G or magnetic beads) to

immunoprecipitate the BUR1-BUR2 complex.

Bead Washing: Wash the beads extensively with lysis buffer and then with kinase assay

buffer to remove contaminants and ATP.

Kinase Reaction: Resuspend the beads in kinase assay buffer containing a purified

recombinant substrate (e.g., GST-CTD or GST-Sch9), cold ATP, and [γ-³²P]ATP.

Incubation: Incubate the reaction mixture at 30°C for 20-30 minutes to allow for

phosphorylation.

Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer and boiling the

samples.

Analysis: Separate the proteins by SDS-PAGE. Transfer the proteins to a nitrocellulose or

PVDF membrane. Analyze the results by autoradiography to detect the ³²P-labeled

(phosphorylated) substrate. The membrane can also be stained (e.g., with Ponceau S) or

immunoblotted to confirm protein loading.[2][6]
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Caption: Workflow for an in vitro kinase assay using immunoprecipitated BUR1.

Mass Spectrometry for Phosphorylation Site Mapping
NanoLC-MS/MS is a powerful technique to identify the specific amino acid residues on a

substrate that are phosphorylated by BUR1.

Protocol:

Sample Preparation: Perform an in vitro kinase assay using a purified substrate and non-

radioactive ATP. Separate the reaction products by SDS-PAGE and excise the band
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corresponding to the substrate.

In-gel Digestion: Destain, reduce, and alkylate the protein within the gel slice. Digest the

protein into peptides using a protease, typically trypsin.

Peptide Extraction and Enrichment (Optional): Extract the peptides from the gel. If

phosphopeptides are of low abundance, perform an enrichment step using techniques like

Immobilized Metal Affinity Chromatography (IMAC) or Titanium Dioxide (TiO₂)

chromatography.

NanoLC-MS/MS Analysis: Analyze the peptide mixture using a high-resolution mass

spectrometer (e.g., Q Exactive Orbitrap) coupled to a nano-liquid chromatography system.

The mass spectrometer will perform data-dependent acquisition, acquiring high-resolution

MS1 scans followed by MS2 (fragmentation) scans of the most abundant peptide ions.

Data Analysis: Process the raw data using a proteomics software suite (e.g., Proteome

Discoverer). Search the MS/MS spectra against a relevant protein database (e.g., S.

cerevisiae UniProt database). Specify search parameters to include variable modifications

such as phosphorylation on serine, threonine, and tyrosine. The software will identify the

peptides and pinpoint the exact location of the phosphorylation sites.[3]

Conclusion and Therapeutic Implications
The BUR1 protein kinase is a multifaceted enzyme with a distinct two-domain architecture that

underpins its diverse roles in transcription, cell cycle regulation, and chromatin biology. Its

conserved N-terminal kinase domain drives essential catalytic functions, while its unique C-

terminal domain mediates specific interactions crucial for integrating cellular signaling

pathways. The homology between yeast BUR1 and human Cdk9, a component of the positive

transcription elongation factor b (P-TEFb) and a target for cancer and HIV therapeutics, makes

BUR1 an excellent model system. A detailed understanding of BUR1's structure, substrate

specificity, and regulatory mechanisms can provide valuable insights for the development of

specific Cdk9 inhibitors. Future research aimed at obtaining a high-resolution structure of the

full-length BUR1-BUR2 complex and further dissecting the function of its unique C-terminal

domain will be critical for advancing our knowledge and informing drug discovery efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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